Cas no 142217-69-4 (Entecavir)

Entecavir is a potent nucleoside reverse transcriptase inhibitor (NRTI) with high antiviral efficacy against hepatitis B virus (HBV). Its advantages include improved liver function and reduced risk of hepatocellular carcinoma in patients with chronic HBV infection, offering a valuable treatment option for those resistant to other therapies.

Entecavir structure

Product Name:Entecavir

CAS No:142217-69-4

MF:C₁₂H₁₅N₅O₃

MW:277.2792

MDL:MFCD00907887

CID:64707

PubChem ID:135398508

Update Time:2025-09-01

Entecavir Chemical and Physical Properties

Names and Identifiers

- Entecavir
- Entecavi
- entecavir Baraclude
- 2-Amino-9-[4-hydroxy-3-(hydroxymethyl)-2-methylidene-cyclopentyl]-3H-purin-6-one,
- 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-3H-purin-6-one
- Entecavir-d2
- Baraclude
- BMS200475
- SQ34676
- UNII-NNU2O4609D
- 2-Amino-1,9-dihydro-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]-6H-purin-6-one
- BMS 200475
- entecavir (anhydrous)
- NNU2O4609D
- SQ 34676
- 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-6,9-dihydro-1H-purin-6-one
- anhydrous entecavir
- 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylenecycl
- 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-6,9-dihydro-3H-purin-6-one
- Q418586
- 2-amino-9-[4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]-1,9-dihydro-6H-purin-6-one
- Entecavir [INN]
- S5246
- SCHEMBL28648
- SQ 34,676
- 142217-69-4
- 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-1,9-dihydro-6H-purin-6-one
- CHEBI:473990
- BRD-K08206212-001-01-2
- DTXSID4046446
- ENTECAVIR [MI]
- 2-amino-9-((1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl)-1,9-dihydro-6H-purin-6-one
- 6-H-Purin-6-one-,2-amino-1,9-dihydro-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]
- CHEMBL713
- 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-1H-purin-6-one
- ENTECAVIR (MART.)
- 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]-
- ENTECAVIR [WHO-DD]
- 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylene-cyclopentyl]-1H-purin-6-one
- 2-amino-9-[4-hydroxy-3-(hydroxymethyl)-2-methylidene-cyclopentyl]-3H-purin-6-one
- SCHEMBL15198001
- SQ-34676
- NCGC00164563-09
- DTXCID2026446
- QDGZDCVAUDNJFG-FXQIFTODSA-N
- 2-Amino-9-[(1S,3R,4S)-4-hydroxy-3-hydroxymethyl-2-methylenecyclopentyl]-1,9-dihydro-6H-purin-6-one
- NCGC00164563-01
- Entecavir (INN)
- AKOS015854916
- AKOS025312554
- MFCD00907887
- 9-[(1S,3R,4S)-4-Hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]guanine
- 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]-; 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]-, [1S-(1a,3a,4ss)]-; BMS 200475; Baraclude; Entecavir; SQ 34676
- (1R,3S,4S)-Entecavir
- DB00442
- NCGC00164563-04
- ENTECAVIR (USP MONOGRAPH)
- CCG-267218
- BDBM50248008
- BMS-200475
- UNII-5968Y6H45M
- ENTECAVIR MONOHYDRATE (EP MONOGRAPH)
- ENTECAVIR [HSDB]
- CS-3160
- CAS-142217-69-4
- 6H-Purin-6-one, 2-amino-1,9-dihydro-9-((1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl)-
- AR-270/43507901
- D07896
- Entecavir [USAN:INN]
- E0899
- AKOS015920226
- HY-13623
- NCGC00164563-13
- GS-6386
- 2-AMINO-9-((1S,3R,4S)-4-HYDROXY-3-(HYDROXYMETHYL)-2-METHYLENECYCLOPENTYL)-1H-PURIN-6(9H)-ONE
- AC-1593
- J05AF10
- HSDB 7334
- BMS 200475-01
- NCGC00164563-06
- BRD-K08206212-002-01-0
- 2-Amino-9-[(1S,3R,4S)-4-hydroxy-3-hydroxymethyl-2-methylene-cyclopentyl]-3,9-dihydro-purin-6-one
- Entecavir anhydrous
- ENTECAVIR MONOHYDRATE (USP-RS)
- 1333204-94-6
- Entecavir, >=98% (HPLC)
- CHEBI:59902
- Entecavirum
- EN300-37158607
- Tox21_112192
- MDL： MFCD00907887
- Inchi： 1S/C12H15N5O3/c1-5-6(3-18)8(19)2-7(5)17-4-14-9-10(17)15-12(13)16-11(9)20/h4,6-8,18-19H,1-3H2,(H3,13,15,16,20)/t6-,7-,8-/m0/s1
- InChI Key： QDGZDCVAUDNJFG-FXQIFTODSA-N
- SMILES： O([H])[C@@]1([H])C([H])([H])[C@@]([H])(C(=C([H])[H])[C@]1([H])C([H])([H])O[H])N1C([H])=NC2C(N([H])C(N([H])[H])=NC1=2)=O

Computed Properties

Exact Mass: 277.11700
Monoisotopic Mass: 277.117
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 480
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 126
XLogP3: _0.8

Experimental Properties

Color/Form: 白色至灰白色/黄色结晶粉末
Density: 1.8±0.1 g/cm3
Melting Point: >220°C
Boiling Point: 734.2°C at 760 mmHg
Flash Point: 397.9 °C
Refractive Index: 1.837
PSA: 130.05000
LogP: -0.24660
Specific Rotation: +29.0° - +36.0 (c=0.5, H2O)

Entecavir Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： 24/25
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Entecavir Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Entecavir Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
S e l l e c k ZHONG GUO	S5246-25mg	Entecavir	142217-69-4	99.73%	25mg	¥1204.85	2023-09-15
S e l l e c k ZHONG GUO	S5246-100mg	Entecavir	142217-69-4	99.73%	100mg	¥3251.67	2023-09-15
Fluorochem	093332-250mg	Entecavir	142217-69-4	95%	250mg	￡232.00	2022-03-01
Fluorochem	093332-1g	Entecavir	142217-69-4	95%	1g	￡580.00	2022-03-01
Fluorochem	093332-5g	Entecavir	142217-69-4	95%	5g	￡1739.00	2022-03-01
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	E6408-100mg	Entecavir	142217-69-4	≥98%	100mg	￥1300元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	E6408-25mg	Entecavir	142217-69-4	≥98%	25mg	￥420元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	E6408-500mg	Entecavir	142217-69-4	≥98%	500mg	￥4500元	2023-09-15
DC Chemicals	DC8881-100 mg	Entecavir	142217-69-4	>98%	100mg	$250.0	2022-02-28
DC Chemicals	DC8881-250 mg	Entecavir	142217-69-4	>98%	250mg	$500.0	2022-02-28

Entecavir Production Method

Entecavir Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:142217-69-4)Entecavir

Order Number:sfd1671

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:142217-69-4)恩替卡韦

Order Number:LE25939543

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:53

Price ($):discuss personally

Email:18501500038@163.com

Entecavir Spectrogram

13C NMR

1H NMR

300 MHz

DMSO

Entecavir Related Literature

1. Simultaneous determination of entecavir and lamivudine in rat plasma by UPLC-MS/MS and its application to a pharmacokinetic study

Qikun Jiang,Yan Liu,Yunjie Wang,Yinghua Sun,Bo Li,Zhenbao Li,Tianshu Lu,Shang Wang,Zhonggui He RSC Adv. 2016 6 70990
2. G-quadruplex-based antiviral hydrogels by direct gelation of clinical drugs

Jingjing Hu,Hui Wang,Qianyu Hu,Yiyun Cheng Mater. Chem. Front. 2019 3 1323
3. Synthesis of novel entecavir analogues having 4′-cyano-6′′-fluoromethylenecyclopentene skeletons as an aglycone moiety as highly potent and long-acting anti-hepatitis B virus agent

Hiroki Kumamoto,Nobuyo Higashi-Kuwata,Sanae Hayashi,Debananda Das,Haydar Bulut,Ryoh Tokuda,Shuhei Imoto,Kengo Onitsuka,Yuka Honda,Yuki Odanaka,Satoko Shimbara-Matsubayashi,Kazuhiro Haraguchi,Yasuhito Tanaka,Hiroaki Mitsuya RSC Adv. 2023 13 15999
4. Virtual screening and experimental validation of eEF2K inhibitors by combining homology modeling, QSAR and molecular docking from FDA approved drugs

Wen-Ling Ye,Liu-Xia Zhang,Yi-Di Guan,Wei-Wei Xue,Alex F Chen,Qian Cao,Yan Cheng,Dong-Sheng Cao New J. Chem. 2019 43 19097
5. Synthesis and anti-HBV activity of carbocyclic nucleoside hybrids with salient features of entecavir and aristeromycin

Ramakrishnamraju Samunuri,Masaaki Toyama,Renuka Sivasankar Pallaka,Seshubabu Neeladri,Ashok Kumar Jha,Masanori Baba,Chandralata Bal RSC Med. Chem. 2020 11 597

Related Categories

Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

142217-69-4 (Entecavir) Related Products

Recommended suppliers